(2E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide

• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol
• IUPAC Name: (E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C17H14N2O2S/c1-21-13-8-9-15-14(11-13)18-17(22-15)19-16(20)10-7-12-5-3-2-4-6-12/h2-11H,1H3,(H,18,19,20)/b10-7+
• InChI Key: VMLMYKOPPHWWRO-JXMROGBWSA-N
• Isomeric SMILES: COC1=CC2=C(C=C1)SC(=N2)NC(=O)/C=C/C3=CC=CC=C3
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)NC(=O)C=CC3=CC=CC=C3

Description

N~1~-(5-Methoxy-1,3-benzothiazol-2-yl)-3-phenylacrylamide is a synthetic organic compound that belongs to the class of benzothiazole derivatives. Benzothiazoles are known for their diverse biological activities and have been extensively studied for their potential applications in medicinal chemistry. This compound, in particular, has garnered interest due to its unique structural features and potential therapeutic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-(5-Methoxy-1,3-benzothiazol-2-yl)-3-phenylacrylamide typically involves the condensation of 5-methoxy-1,3-benzothiazole-2-amine with cinnamoyl chloride under basic conditions. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine, which facilitates the formation of the amide bond. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques. Industrial production may also involve the use of automated reactors and continuous flow systems to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

N~1~-(5-Methoxy-1,3-benzothiazol-2-yl)-3-phenylacrylamide can undergo various chemical reactions, including:

Oxidation: The methoxy group on the benzothiazole ring can be oxidized to form a hydroxyl group.

Reduction: The double bond in the acrylamide moiety can be reduced to form the corresponding saturated amide.

Substitution: The benzothiazole ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO~4~) or chromium trioxide (CrO~3~) can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using sodium borohydride (NaBH~4~) can be employed.

Substitution: Electrophilic reagents like nitric acid (HNO~3~) for nitration or bromine (Br~2~) for bromination can be used under controlled conditions.

Major Products

Oxidation: Formation of 5-hydroxy-1,3-benzothiazol-2-yl derivative.

Reduction: Formation of N1-(5-methoxy-1,3-benzothiazol-2-yl)-3-phenylpropionamide.

Substitution: Formation of nitro or halogenated derivatives of the benzothiazole ring.

Scientific Research Applications

N~1~-(5-Methoxy-1,3-benzothiazol-2-yl)-3-phenylacrylamide has been studied for various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial and antifungal agent due to the bioactivity of benzothiazole derivatives.

Medicine: Explored for its potential anticancer properties, as benzothiazole derivatives have shown promise in inhibiting cancer cell proliferation.

Industry: Used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N1-(5-Methoxy-1,3-benzothiazol-2-yl)-3-phenylacrylamide is not fully understood, but it is believed to involve interactions with specific molecular targets and pathways. The benzothiazole moiety is known to interact with various enzymes and receptors, potentially inhibiting their activity. This compound may also interfere with cellular signaling pathways, leading to its observed biological effects. Further research is needed to elucidate the exact molecular mechanisms involved.

Comparison with Similar Compounds

Similar Compounds

N~1~-(5-Methoxy-1,3-benzothiazol-2-yl)-3-phenylpropionamide: A reduced form of the target compound with similar structural features.

5-Methoxy-1,3-benzothiazol-2-yl derivatives: Compounds with different substituents on the benzothiazole ring, exhibiting varying biological activities.

Benzothiazole-based acrylamides: Compounds with different substituents on the acrylamide moiety, affecting their reactivity and bioactivity.

Uniqueness

N~1~-(5-Methoxy-1,3-benzothiazol-2-yl)-3-phenylacrylamide is unique due to its specific combination of a methoxy-substituted benzothiazole ring and a phenylacrylamide moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and potential therapeutic applications.